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Compound of Interest

Compound Name: Proanthocyanidin A4 (Standard)

Cat. No.: B15560543 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Proanthocyanidin A4, a member of the A-

type proanthocyanidin class of flavonoids. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, relevant analytical methodologies, and known biological activities.

Core Molecular Data
Proanthocyanidin A4 is a naturally occurring polyphenol found in various plants. It is

characterized by its specific A-type linkage between flavan-3-ol units. The fundamental

molecular and chemical properties of Proanthocyanidin A4 are summarized below.

Property Value Citations

Molecular Formula C₃₀H₂₄O₁₂ [1][2][3]

Molecular Weight 576.51 g/mol [1][2][4]

CAS Number 111466-29-6 [1][2][3]

Appearance White to off-white solid [2]

Purity (typical)
95%~99% (by HPLC-DAD or

HPLC-ELSD)
[1]
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Experimental Protocols
The analysis and identification of Proanthocyanidin A4, like other proanthocyanidins, rely on

established chromatographic and spectroscopic techniques. The following sections detail

common experimental methodologies.

Chromatographic Analysis: HPLC-DAD
High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a

standard method for the quantification and analysis of proanthocyanidins.

Methodology:

Sample Preparation: Proanthocyanidin extracts are dissolved in a suitable mobile phase,

filtered through a 0.45 µm filter, and then subjected to HPLC analysis.

Instrumentation: A typical setup includes a reversed-phase C18 column.

Mobile Phase: A common mobile phase consists of a gradient of aqueous formic acid (e.g.,

5%) as solvent A and methanol as solvent B.

Detection: The DAD detector is typically set to scan a range of wavelengths, with 280 nm

being a common wavelength for the detection of proanthocyanidins due to the maximum

absorption of the flavan-3-ol structure.

The following diagram outlines a general workflow for the HPLC-DAD analysis of

proanthocyanidins.
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Sample Preparation HPLC-DAD Analysis Data Output

Proanthocyanidin Extract Dissolve in Mobile Phase Filter (0.45 µm) Inject into HPLC C18 Reversed-Phase Column DAD Detection (280 nm) Chromatogram Quantification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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